Cas no 1804750-34-2 (3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804750-34-2
• MF: C₈H₈F₄N₂O₂
• MW: 240.154935836792
• CID: 4829533
• Update Time: 2025-05-23

3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H8F4N2O2/c9-5-1-4(2-13)6(3-15)14-7(5)16-8(10,11)12/h1,15H,2-3,13H2
• InChI Key： WREPTVSCOVERDY-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CO)C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol

Introduction to 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804750-34-2)

3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804750-34-2) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an aminomethyl group, a fluorine atom, and a trifluoromethoxy substituent. These functional groups contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol can be represented as follows: C₉H₁₀F₄N₂O. The presence of the pyridine ring provides the compound with aromatic stability and electronic properties that are essential for its biological activity. The aminomethyl group offers potential sites for further functionalization, enhancing the compound's versatility in drug design. The fluorine atom and trifluoromethoxy substituent introduce additional steric and electronic effects, which can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol in various therapeutic areas. One notable application is in the development of drugs targeting neurological disorders. The compound has shown promising activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a valuable candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively inhibit pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. These findings suggest that it may have therapeutic benefits in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with metabolites being excreted through both renal and hepatic pathways.

Safety and toxicity studies are crucial for evaluating the potential risks associated with any new chemical entity. Preclinical toxicity assessments of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol have indicated that it has a wide therapeutic window and low toxicity at therapeutic doses. However, as with any drug candidate, further clinical trials are necessary to fully assess its safety profile in humans.

The synthetic route for producing 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol involves several well-established chemical transformations. The synthesis typically begins with the preparation of a suitably substituted pyridine derivative, followed by functional group manipulations to introduce the aminomethyl, fluorine, and trifluoromethoxy groups. Optimization of these synthetic steps is ongoing to improve yield and purity, making large-scale production more feasible.

In conclusion, 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804750-34-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.